Cas no 815610-30-1 (3-Azabicyclo[3.2.1]octane-1-carboxylicacid, 3-ethyl-8-oxo-, ethyl ester)

• Product Name: 3-Azabicyclo[3.2.1]octane-1-carboxylicacid, 3-ethyl-8-oxo-, ethyl ester
• CAS No: 815610-30-1
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 715459
• Update Time: 2024-02-04

3-Azabicyclo[3.2.1]octane-1-carboxylicacid, 3-ethyl-8-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.2.1]octane-1-carboxylicacid, 3-ethyl-8-oxo-, ethyl ester
• 3-Azabicyclo[3.2.1]octane-1-carboxylicacid,3-ethyl-8-oxo-,ethylester(9CI)
• 3-Azabicyclo[3.2.1]octane-1-carboxylic acid, 3-ethyl-8-oxo-, ethyl ester

• Inchi： 1S/C12H19NO3/c1-3-13-7-9-5-6-12(8-13,10(9)14)11(15)16-4-2/h9H,3-8H2,1-2H3
• InChI Key： NCOOCNHHZMYTLD-UHFFFAOYSA-N
• SMILES： C12(C(OCC)=O)C(=O)C(CC1)CN(CC)C2

Computed Properties

• Exact Mass: 225.136
• Monoisotopic Mass: 225.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6A^2